Cas no 51359-78-5 (4-(Bromomethyl)benzaldehyde)

• Product Name: 4-(Bromomethyl)benzaldehyde
• CAS No: 51359-78-5
• Molecular Formula: C₈H₇OBr
• Molecular Weight: 199.04458
• MDL: MFCD08271963
• CID: 366173
• PubChem ID: 11206421

4-(Bromomethyl)benzaldehyde Properties

Names and Identifiers

• 4-(Bromomethyl)benzaldehyde
• 4-(bromomethy) benzaldehyde
• Benzaldehyde,4-(bromomethyl)-
• 4-溴甲基苯甲醛
• 4-(bromomethyl)benzaldehyde (en)
• Z1201624503
• 51359-78-5
• p-(bromomethyl)benzaldehyde
• 4-(bromomethyl)-benzaldehyde
• A7578
• SY023703
• SCHEMBL190098
• W-202934
• Benzaldehyde, 4-(bromomethyl)-
• FT-0639991
• MFCD08271963
• XYPVBKDHERGKJG-UHFFFAOYSA-N
• 4-bromomethyl benzaldehyde
• CL9239
• AKOS006345479
• AC-25715
• SB13075
• DTXSID40458703
• EN300-202820
• 4-Formylbenzyl bromide
• AM20040598
• AS-46256
• 4-Bromomethylbenzaldehyde
• STL557468
• BBL103658
• DB-026955

• MDL： MFCD08271963
• InChIKey： XYPVBKDHERGKJG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7BrO/c9-5-7-1-3-8(6-10)4-2-7/h1-4,6H,5H2
• SMILES： C1=C(C=CC(=C1)C=O)CBr

Computed Properties

• Exact Mass: 197.96800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 197.96803g/mol
• Heavy Atom Count: 10
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.39400
• PSA: 17.07000
• Refractive Index: 1.616
• Boiling Point: 277.949℃/760mmHg
• Melting Point: 99 °C
• Flash Point: 107.1°C
• Density: 1.524

4-(Bromomethyl)benzaldehyde Security Information

• Safety Instruction： 24/25
• Dangerous goods sign：
• Hazard Statement： Corrosive

4-(Bromomethyl)benzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides